Cas no 1989488-87-0 ((2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine)

(2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine is a specialized cyclopropylamine derivative featuring a trifluoromethylthio (-SCF₃) substituent on the phenyl ring. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The presence of the trifluoromethylthio group contributes to improved binding affinity and selectivity in target interactions, while the cyclopropylamine core offers conformational rigidity. The compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its structural features can optimize pharmacokinetic profiles. Its stability under various conditions further supports its utility in synthetic applications.
(2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine structure
1989488-87-0 structure
Product Name:(2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
CAS No:1989488-87-0
MF:C13H16F3NS
MW:275.333052635193
CID:6118325
PubChem ID:114229400
Update Time:2025-06-08

(2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1989488-87-0
    • (2,2-dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
    • EN300-1940982
    • (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
    • Inchi: 1S/C13H16F3NS/c1-12(2)10(7-17)11(12)8-3-5-9(6-4-8)18-13(14,15)16/h3-6,10-11H,7,17H2,1-2H3
    • InChI Key: KYTINJQUSPVOAU-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 275.09555517g/mol
  • Monoisotopic Mass: 275.09555517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 51.3Ų

(2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine

Comprehensive Overview of (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine (CAS No. 1989488-87-0)

The compound (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine (CAS No. 1989488-87-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive features include a cyclopropyl core, a trifluoromethylsulfanyl substituent, and a methanamine functional group, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethylsulfanyl group, in particular, is known for its lipophilicity and electron-withdrawing properties, which can improve a molecule's interaction with biological systems. This has led to a spike in searches for "fluorinated agrochemicals" and "trifluoromethylsulfanyl derivatives in drug design," reflecting the growing interest in such compounds.

The cyclopropyl ring in 1989488-87-0 is another critical feature, as it introduces rigidity into the molecular structure. This rigidity can enhance binding affinity to target proteins, a property highly sought after in the development of small-molecule inhibitors. Users frequently search for "cyclopropyl-containing pharmaceuticals" and "rigid scaffolds in medicinal chemistry," underscoring the relevance of this compound in cutting-edge research.

From a synthetic chemistry perspective, the preparation of (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine involves multi-step processes, including cyclopropanation and amine functionalization. These methods are often discussed in forums and research papers, with queries like "synthesis of trifluoromethylsulfanyl compounds" and "amine protection strategies" being common among chemists. The compound's synthetic accessibility further adds to its appeal in industrial and academic settings.

Beyond pharmaceuticals, CAS No. 1989488-87-0 has potential applications in material science. Its unique electronic properties, imparted by the trifluoromethylsulfanyl group, could make it useful in the development of advanced polymers or coatings. Searches for "fluorinated materials" and "high-performance polymers" align with this trend, highlighting the compound's multidisciplinary utility.

In conclusion, (2,2-Dimethyl-3-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a subject of ongoing research, with implications spanning drug discovery, agrochemical development, and material engineering. As interest in fluorinated compounds and cyclopropyl scaffolds continues to grow, this compound is poised to remain a focal point in scientific discourse.

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